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Compound of Interest

Compound Name: VrCRP

Cat. No.: B1577318

Get Quote

A Note on Terminology: The term "VrCRP" as specified in the topic does not correspond to a

recognized protein in major biological databases. This guide presents information on three

proteins that are plausible intended subjects of the query due to acronym similarity or related

research areas: Valosin-containing protein (VCP), C-reactive protein (CRP), and Transient

Receptor Potential Vanilloid 1 (TRPV1, also known as the Vanilloid Receptor 1 or VR1). We

have compiled a comprehensive technical guide for each, assuming "VrCRP" is a likely

typographical error.

Valosin-Containing Protein (VCP)
Valosin-containing protein (VCP), also known as p97 in mammals, is a highly conserved and

abundant AAA+ (ATPases Associated with diverse cellular Activities) protein.[1][2] It plays a

crucial role in maintaining cellular homeostasis by regulating a wide array of cellular processes,

primarily through its function in the ubiquitin-proteasome system and autophagy.[3][4][5] VCP

mutations have been linked to several neurodegenerative diseases.[1]

VCP Homologues in Different Species
VCP is evolutionarily conserved across eukaryotes.[1][2] Its homologues share a high degree

of sequence and structural similarity, reflecting their fundamental cellular importance.
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Species Homologue Name Key Functions

Homo sapiens (Human) VCP/p97

Protein quality control, ERAD,

autophagy, DNA damage

repair, membrane fusion.[1][3]

Saccharomyces cerevisiae

(Yeast)
Cdc48

ERAD, protein degradation,

mitotic spindle disassembly,

autophagy.[6][7][8]

Drosophila melanogaster (Fruit

fly)
TER94

Neurogenesis, motor neuron

maintenance, modulation of

protein aggregation.[9][10][11]

[12]

Caenorhabditis elegans

(Nematode)
CDC-48

Protein degradation, cellular

stress response.[1]

Arabidopsis thaliana (Thale

cress)
AtCDC48

Plant growth and development,

stress responses, protein

degradation.

VCP Signaling Pathways
VCP functions as a central hub in several signaling pathways, often by mediating the extraction

and degradation of key regulatory proteins.

One of the well-characterized pathways involving VCP is the ERK1/2 signaling pathway. VCP is

a critical component of the Shoc2 scaffolding complex, where its ATPase activity modulates the

ubiquitination of Shoc2 and the RAF-1 kinase, thereby controlling the signal transmission

through the pathway.[13] Dysregulation of this VCP-mediated control has been implicated in

the pathology of Inclusion Body Myopathy with Paget's disease of bone and Frontotemporal

Dementia (IBMPFD).[13]

VCP also plays a significant role in the NF-κB signaling pathway. It can regulate the

degradation of IκBα, the inhibitor of NF-κB, thereby controlling NF-κB activation. Some VCP co-

factors, such as p47 and FAF1, can inhibit this activation.[4]

VCP-mediated Regulation of the ERK1/2 Signaling Pathway
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Caption: VCP modulates ERK1/2 signaling via the Shoc2 complex.

Experimental Protocols
This protocol is a standard method for determining the expression levels of VCP in cell or

tissue samples.

Materials:

Ice-cold Phosphate-Buffered Saline (PBS)

Lysis Buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

Cell scraper

Microcentrifuge tubes

Refrigerated centrifuge

Protein quantification assay kit (e.g., BCA assay)

Laemmli buffer

SDS-PAGE apparatus

PVDF membrane
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Blocking buffer (e.g., 5% non-fat milk in TBST)

Primary antibody against VCP

HRP-conjugated secondary antibody

Chemiluminescent substrate

Procedure:

Sample Collection: For adherent cells, wash with ice-cold PBS and then lyse by adding ice-

cold lysis buffer and scraping. For suspension cells or tissues, pellet the cells or homogenize

the tissue in lysis buffer.[14][15][16][17]

Lysis: Incubate the lysate on ice with agitation to ensure complete lysis.

Centrifugation: Centrifuge the lysate to pellet cellular debris and collect the supernatant

containing the soluble proteins.[15]

Quantification: Determine the protein concentration of the supernatant using a protein assay.

[16]

Sample Preparation for Electrophoresis: Mix the desired amount of protein with Laemmli

buffer and boil to denature the proteins.[14][15]

SDS-PAGE and Transfer: Separate the proteins by size using SDS-PAGE and then transfer

them to a PVDF membrane.

Immunoblotting:

Block the membrane to prevent non-specific antibody binding.

Incubate with a primary antibody specific for VCP.

Wash and then incubate with an HRP-conjugated secondary antibody.

Detect the protein using a chemiluminescent substrate.
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Caption: A typical workflow for Western blotting.

The Y2H system is a powerful technique to identify protein-protein interactions.[18]

Principle: The assay is based on the modular nature of transcription factors, which typically

have a DNA-binding domain (DBD) and a transcriptional activation domain (AD). In the Y2H

system, a "bait" protein (e.g., VCP) is fused to the DBD, and a library of "prey" proteins is fused

to the AD. If the bait and prey proteins interact, the DBD and AD are brought into close

proximity, reconstituting a functional transcription factor that drives the expression of reporter

genes.[19]

General Protocol Outline:

Vector Construction: Clone the cDNA of the bait protein (VCP) into a vector containing the

DBD. Clone a cDNA library into a prey vector containing the AD.

Yeast Transformation: Co-transform yeast cells with the bait and prey plasmids.[20]

Selection: Plate the transformed yeast on selective media lacking specific nutrients (e.g.,

histidine, adenine) that require the expression of reporter genes for growth. Only yeast cells

with interacting bait and prey proteins will grow.[20][21]

Validation: Positive interactions are typically validated through further assays, such as re-

streaking on more stringent selective media and sequencing the prey plasmid to identify the

interacting protein.

C-reactive Protein (CRP)
C-reactive protein is a highly conserved pentameric protein that plays a key role in the innate

immune system.[22] It is an acute-phase reactant, meaning its levels in the blood rise

dramatically in response to inflammation.[22]

CRP Homologues in Different Species
CRP is found in both vertebrates and invertebrates, highlighting its ancient evolutionary origins.
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Species Homologue Name/Type Key Characteristics

Homo sapiens (Human) C-reactive protein (CRP)

Pentameric structure, binds

phosphocholine, activates

complement.[22]

Mus musculus (Mouse)
Serum Amyloid P component

(SAP)

Major acute phase protein in

mice, structurally similar to

CRP.

Limulus polyphemus

(Horseshoe crab)
Limulus CRP

Multiple forms exist, some with

hemolytic and sialic-acid-

binding activities.[23][24][25]

[26][27]

Various Fish Species CRP-like proteins

Multiple CRP-like molecules

have been identified with

varying responses to immune

stimuli.

CRP Signaling Pathways
CRP exerts its pro-inflammatory effects by interacting with cell surface receptors and activating

downstream signaling cascades. A key pathway is the Toll-like receptor 4 (TLR4) signaling

pathway.

Upon binding to its ligand, such as lipopolysaccharide (LPS) opsonized by CRP, TLR4 initiates

a signaling cascade that leads to the activation of the transcription factor NF-κB.[28][29]

Activated NF-κB then translocates to the nucleus and induces the expression of various pro-

inflammatory cytokines, such as TNF-α and IL-6.[28] CRP can also signal through Fc gamma

receptors (FcγRs).[28]

CRP-mediated Activation of the TLR4/NF-κB Signaling Pathway
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Caption: CRP signaling through the TLR4/NF-κB pathway.

Experimental Protocol: RT-qPCR for CRP Gene
Expression
Reverse transcription-quantitative PCR (RT-qPCR) is a sensitive method to measure the

expression levels of the CRP gene in response to inflammatory stimuli.[30][31][32][33]

Materials:

RNA extraction kit

Reverse transcriptase and associated reagents for cDNA synthesis

qPCR instrument

SYBR Green or TaqMan probe-based qPCR master mix

Primers specific for the CRP gene and a reference gene

Procedure:

RNA Extraction: Isolate total RNA from the cells or tissue of interest.

cDNA Synthesis: Reverse transcribe the RNA into complementary DNA (cDNA).[30]

qPCR Reaction Setup: Prepare a reaction mix containing the cDNA template, qPCR master

mix, and primers.
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qPCR Run: Perform the qPCR reaction in a real-time PCR instrument. The instrument will

monitor the fluorescence signal at each cycle.

Data Analysis: Determine the cycle threshold (Ct) values for the CRP gene and the reference

gene. Calculate the relative expression of the CRP gene using a method such as the ΔΔCt

method.

Transient Receptor Potential Vanilloid 1 (TRPV1)
TRPV1, also known as the capsaicin receptor or vanilloid receptor 1 (VR1), is a non-selective

cation channel that plays a crucial role in pain perception and thermosensation.[34][35][36][37]

It is activated by a variety of stimuli, including capsaicin (the pungent component of chili

peppers), noxious heat, and acidic conditions.[36][38][39][40]

TRPV1 Homologues in Different Species
TRPV1 is primarily found in vertebrates, where it functions as a key sensor of noxious stimuli.

Species Homologue Name Key Characteristics

Homo sapiens (Human) TRPV1
Activated by capsaicin, heat

(>43°C), and protons.[37]

Mus musculus (Mouse) TRPV1

Similar activation profile to

human TRPV1; knockout mice

show reduced pain responses.

[37]

Gallus gallus (Chicken) TRPV1
Insensitive to capsaicin but

sensitive to heat.[38]

Danio rerio (Zebrafish) TRPV1
Activated by heat and involved

in thermal avoidance behavior.

TRPV1 Signaling Pathways
The activity of TRPV1 is modulated by various intracellular signaling pathways, often leading to

sensitization of the channel and heightened pain perception (hyperalgesia). Key modulating

pathways include those mediated by Protein Kinase A (PKA) and Protein Kinase C (PKC).[41]
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Inflammatory mediators, such as prostaglandins and bradykinin, can activate G-protein coupled

receptors, leading to the production of second messengers that activate PKA and PKC. These

kinases then phosphorylate TRPV1 at specific residues, increasing its sensitivity to activating

stimuli.[41]

Modulation of TRPV1 Activity by PKA and PKC Signaling
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Caption: PKA and PKC signaling pathways sensitize the TRPV1 channel.
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Experimental Protocol: Calcium Imaging to Measure
TRPV1 Activation
Calcium imaging is a widely used technique to measure the activity of ion channels like TRPV1,

as their opening leads to an influx of calcium ions.

Materials:

Cells expressing TRPV1 (e.g., cultured sensory neurons or transfected cell lines)

Fluorescent calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

Imaging buffer (e.g., Hanks' Balanced Salt Solution)

TRPV1 agonist (e.g., capsaicin)

Fluorescence microscope with a camera and appropriate filter sets

Image analysis software

Procedure:

Cell Culture: Plate the TRPV1-expressing cells on coverslips suitable for microscopy.

Dye Loading: Incubate the cells with a calcium indicator dye, which will enter the cells and

become fluorescent upon binding to calcium.

Imaging Setup: Place the coverslip on the stage of a fluorescence microscope and perfuse

with imaging buffer.

Baseline Measurement: Record the baseline fluorescence of the cells before stimulation.

Stimulation: Apply the TRPV1 agonist (e.g., capsaicin) to the cells while continuously

recording the fluorescence.

Data Analysis: Measure the change in fluorescence intensity over time. An increase in

fluorescence indicates an influx of calcium and therefore activation of TRPV1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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